3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one

• Molecular Formula: C26H28N2OS
• Molecular Weight: 416.6 g/mol
• IUPAC Name: (5E)-3-cyclohexyl-2-(4-ethylphenyl)imino-5-[(E)-3-phenylprop-2-enylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H28N2OS/c1-2-20-16-18-22(19-17-20)27-26-28(23-13-7-4-8-14-23)25(29)24(30-26)15-9-12-21-10-5-3-6-11-21/h3,5-6,9-12,15-19,23H,2,4,7-8,13-14H2,1H3/b12-9+,24-15+,27-26?
• InChI Key: LAKZQTVFEBEDLI-MXBLQMGQSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)N=C2N(C(=O)/C(=C\C=C\C3=CC=CC=C3)/S2)C4CCCCC4
• SMILES: CCC1=CC=C(C=C1)N=C2N(C(=O)C(=CC=CC3=CC=CC=C3)S2)C4CCCCC4

Description

3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one, also known as CTPO, is a thiazolidinone derivative that has been extensively studied for its potential applications in medicinal chemistry. CTPO is a heterocyclic compound that contains a thiazolidinone ring, which is known for its biological activity. This compound has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer activities.

Mechanism of Action

The exact mechanism of action of 3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one is not fully understood, but it is believed to be due to its ability to inhibit the activity of certain enzymes and proteins that are involved in cell growth and inflammation. 3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, which are known to play a role in inflammation. 3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one has also been shown to inhibit the activity of the protein kinase B (AKT) pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. In addition, 3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one has been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis and atherosclerosis.

Advantages and Limitations for Lab Experiments

3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one has several advantages as a research tool. It is relatively easy to synthesize and has been shown to exhibit a wide range of biological activities. However, there are also several limitations to using 3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one in lab experiments. One limitation is that it may be difficult to obtain pure samples of 3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one, which may affect the reproducibility of experiments. In addition, the exact mechanism of action of 3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one. One area of research is the development of 3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one analogs that may exhibit improved biological activity. Another area of research is the investigation of the mechanism of action of 3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one, which may help to identify new targets for drug development. Finally, the potential use of 3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one as a therapeutic agent in the treatment of cancer and inflammatory diseases should be further explored.

Synthesis Methods

3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one can be synthesized using a variety of methods, including the Claisen-Schmidt condensation reaction. This reaction involves the condensation of a ketone and an aldehyde to form an α,β-unsaturated ketone. The resulting compound can then be reacted with a thioamide to form the thiazolidinone ring. Other methods for synthesizing 3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one include the reaction of a substituted benzaldehyde with cyclohexanone and thiosemicarbazide, followed by cyclization with acetic anhydride.

Scientific Research Applications

3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer activities. 3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. In addition, 3-Cyclohexyl-2-[(4-ethylphenyl)imino]-5-(3-phenyl-2-propenylidene)-1,3-thiazolidin-4-one has been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis and atherosclerosis.